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Compound of Interest

Compound Name: Piroxicam-d4

Cat. No.: B12411202 Get Quote

An In-depth Guide to the Physicochemical Properties, Mechanism of Action, and Experimental

Analysis of Deuterated Piroxicam.

This technical guide provides essential information on Piroxicam-d4, a deuterated analog of

the non-steroidal anti-inflammatory drug (NSAID) Piroxicam. Designed for researchers,

scientists, and professionals in drug development, this document details the compound's core

properties, its primary mechanism of action, and relevant experimental protocols. Piroxicam-
d4 serves as a valuable tool in pharmacokinetic studies and as an internal standard for the

quantitative analysis of Piroxicam.

Core Physicochemical Data
Quantitative data for Piroxicam-d4 and its parent compound, Piroxicam, are summarized

below for direct comparison. The deuterated form exhibits a higher molecular weight due to the

incorporation of four deuterium atoms. It is common practice for isotopically labeled compounds

like Piroxicam-d4 to be referenced by the CAS number of the unlabeled parent compound.[1]
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Property Piroxicam-d4 Piroxicam

Synonyms
Piroxicam D4 (pyridinyl D4),

CP-16171-d4
Feldene, CP-16171

CAS Number 36322-90-4 (unlabeled)[1][2][3] 36322-90-4[4][5]

Molecular Formula C₁₅H₉D₄N₃O₄S[6] C₁₅H₁₃N₃O₄S

Molecular Weight 335.37 g/mol [6] 331.35 g/mol

Mechanism of Action: Inhibition of Prostaglandin
Synthesis
Piroxicam's primary mechanism of action involves the non-selective inhibition of

cyclooxygenase (COX) enzymes, specifically COX-1 and COX-2.[7] These enzymes are crucial

for the conversion of arachidonic acid into prostaglandins, which are key signaling molecules

that mediate inflammation, pain, and fever. By blocking the activity of COX enzymes, Piroxicam

effectively reduces the synthesis of these pro-inflammatory prostaglandins.

Arachidonic Acid
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Piroxicam's inhibition of COX enzymes blocks prostaglandin synthesis.

Experimental Protocols
Detailed methodologies are critical for the accurate assessment of Piroxicam's activity and

pharmacokinetics. Below are representative protocols for a COX inhibition assay and a

pharmacokinetic study.

In Vitro Cyclooxygenase (COX) Inhibition Assay
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This protocol outlines a common method to determine the inhibitory activity of Piroxicam on

COX-1 and COX-2.

Objective: To quantify the concentration of Piroxicam required to inhibit 50% of COX-1 and

COX-2 activity (IC₅₀).

Methodology: A colorimetric or fluorometric inhibitor screening assay is typically used. The

assay measures the peroxidase component of the COX enzymes.

Reagent Preparation:

Prepare a stock solution of Piroxicam in a suitable solvent, such as DMSO.

Reconstitute purified ovine or human COX-1 and COX-2 enzymes in an appropriate buffer

(e.g., Tris-HCl buffer, pH 8.0).

Prepare a solution of arachidonic acid (the substrate) and a chromogenic substrate (e.g.,

N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD).

Assay Procedure:

In a 96-well plate, add the assay buffer, heme cofactor, and the COX enzyme (either COX-

1 or COX-2) to each well.

Add serial dilutions of the Piroxicam stock solution to the appropriate wells. Include wells

for a positive control (a known COX inhibitor) and a negative control (solvent only).

Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a specified time (e.g.,

10-15 minutes) to allow the inhibitor to bind to the enzyme.

Initiate the enzymatic reaction by adding the arachidonic acid substrate.

Measure the absorbance or fluorescence at a specific wavelength at regular intervals to

monitor the rate of the reaction.

Data Analysis:
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Calculate the percentage of COX inhibition for each concentration of Piroxicam compared

to the negative control.

Plot the percent inhibition against the logarithm of the Piroxicam concentration.

Determine the IC₅₀ value using a non-linear regression analysis of the dose-response

curve.

Pharmacokinetic Study in a Rodent Model
This protocol describes a typical in vivo experiment to characterize the absorption, distribution,

metabolism, and excretion (ADME) of Piroxicam. Piroxicam-d4 is often used as an internal

standard in the analysis of plasma samples.

Objective: To determine key pharmacokinetic parameters of Piroxicam, such as half-life (t₁/₂),

maximum plasma concentration (Cₘₐₓ), and time to reach maximum concentration (Tₘₐₓ).

Methodology:

Animal Dosing:

Acclimate male Wistar or Sprague-Dawley rats for at least one week before the study.

Administer a single dose of Piroxicam to the rats via the desired route (e.g., oral gavage or

intravenous injection).

Sample Collection:

Collect blood samples from the rats at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8,

12, and 24 hours) post-dosing.

Process the blood samples to separate the plasma, which is then stored at -80°C until

analysis.

Sample Analysis (LC-MS/MS):

Prepare plasma samples for analysis by protein precipitation with a solvent like

acetonitrile.
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Spike the samples with a known concentration of Piroxicam-d4 to serve as an internal

standard.

Analyze the samples using a validated Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS) method to quantify the concentration of Piroxicam.

Data Analysis:

Construct a plasma concentration-time curve for each animal.

Use pharmacokinetic software to calculate the relevant parameters (Cₘₐₓ, Tₘₐₓ, AUC, t₁/₂,

etc.) from the concentration-time data.
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Workflow for a typical in vitro COX inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Piroxicam-d4 (pyridyl-d4) | CymitQuimica [cymitquimica.com]

2. clearsynth.com [clearsynth.com]

3. Piroxicam-d4 (pyridyl-d4) | LGC Standards [lgcstandards.com]

4. CAS 36322-90-4: Piroxicam | CymitQuimica [cymitquimica.com]

5. Piroxicam | CAS#:36322-90-4 | Chemsrc [chemsrc.com]

6. medchemexpress.com [medchemexpress.com]

7. pharmaffiliates.com [pharmaffiliates.com]

To cite this document: BenchChem. [Piroxicam-d4: A Technical Overview for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12411202#piroxicam-d4-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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